Cas no 2253630-24-7 ((3-Cyclopropyl-1,2-oxazol-5-yl)methanesulfonyl chloride)

• Product Name: (3-Cyclopropyl-1,2-oxazol-5-yl)methanesulfonyl chloride
• CAS No: 2253630-24-7
• MF: C₇H₈ClNO₃S
• MW: 221.6613
• CID: 5051658
• Update Time: 2025-05-20

(3-Cyclopropyl-1,2-oxazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (3-Cyclopropyl-1,2-oxazol-5-yl)methanesulfonyl chloride

• Inchi： 1S/C7H8ClNO3S/c8-13(10,11)4-6-3-7(9-12-6)5-1-2-5/h3,5H,1-2,4H2
• InChI Key： WTDMAWQKOZZKFE-UHFFFAOYSA-N
• SMILES： ClS(C([H])([H])C1=C([H])C(C2([H])C([H])([H])C2([H])[H])=NO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 0.9
• Topological Polar Surface Area: 68.6

Additional information on (3-Cyclopropyl-1,2-oxazol-5-yl)methanesulfonyl chloride

(3-Cyclopropyl-1,2-Oxazol-5-yl)Methanesulfonyl Chloride

(3-Cyclopropyl-1,2-Oxazol-5-yl)Methanesulfonyl Chloride is a versatile and highly reactive compound with the CAS number 2253630-24-7. This compound belongs to the class of sulfonyl chlorides, which are widely used in organic synthesis due to their ability to form strong bonds with nucleophiles. The structure of this compound consists of a methanesulfonyl group attached to a 1,2-oxazole ring substituted with a cyclopropyl group at the 3-position. This unique combination of functional groups makes it a valuable reagent in various chemical transformations.

The 1,2-oxazole ring is a heterocyclic structure that imparts stability and reactivity to the molecule. The cyclopropyl substituent introduces additional strain and reactivity, making it an attractive substrate for various reactions. Recent studies have highlighted the use of this compound in the synthesis of bioactive molecules, particularly in medicinal chemistry. Its ability to act as an electrophilic agent in nucleophilic substitution reactions has been exploited in the construction of complex molecular frameworks.

One of the most significant applications of (3-Cyclopropyl-1,2-Oxazol-5-yl)Methanesulfonyl Chloride is in the preparation of sulfonamides. These compounds are crucial intermediates in drug discovery due to their role as inhibitors of various enzymes and receptors. For instance, recent research has demonstrated its utility in the synthesis of kinase inhibitors, which are pivotal in cancer therapy. The sulfonamide derivatives derived from this compound exhibit potent inhibitory activity against several kinases, making them promising candidates for further development.

In addition to its role in medicinal chemistry, this compound has found applications in materials science. The sulfonate group can be used to modify polymer surfaces, enhancing their properties for specific applications such as adhesion or biocompatibility. Recent advancements in surface chemistry have leveraged the reactivity of this compound to create functionalized materials with tailored characteristics.

The synthesis of (3-Cyclopropyl-1,2-Oxazol-5-yl)Methanesulfonyl Chloride involves a multi-step process that typically starts with the preparation of the corresponding oxazole derivative. The introduction of the methanesulfonyl group is achieved through nucleophilic substitution reactions, often utilizing thionyl chloride as a reagent. Optimization of reaction conditions has been a focus of recent studies to improve yield and purity.

From an analytical standpoint, this compound is characterized by its high reactivity and stability under certain conditions. Its physical properties, such as melting point and solubility, have been extensively studied to facilitate its handling and storage. Proper precautions must be taken during its use due to its reactive nature and potential hazards associated with exposure.

In conclusion, (3-Cyclopropyl-1,2-Oxazol-5-yl)Methanesulfonyl Chloride is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an essential tool in modern organic synthesis. As research continues to uncover new avenues for its use, this compound is expected to play an increasingly important role in both academic and industrial settings.